7,7/'-azocholestane-25-diol
7,7/'-azocholestane-25-diol
Brand Name:
Vulcanchem
CAS No.:
114115-27-4
VCID:
VC0045597
InChI:
InChI=1S/C27H46N2O2/c1-17(7-6-12-24(2,3)31)20-8-9-21-23-22(11-14-26(20,21)5)25(4)13-10-19(30)15-18(25)16-27(23)28-29-27/h17-23,30-31H,6-16H2,1-5H3/t17-,18?,19+,20-,21+,22+,23+,25+,26-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCC3C2C4(CC5C3(CCC(C5)O)C)N=N4)C
Molecular Formula:
C27H46N2O2
Molecular Weight:
430.7 g/mol
7,7/'-azocholestane-25-diol
CAS No.: 114115-27-4
Main Products
VCID: VC0045597
Molecular Formula: C27H46N2O2
Molecular Weight: 430.7 g/mol
CAS No. | 114115-27-4 |
---|---|
Product Name | 7,7/'-azocholestane-25-diol |
Molecular Formula | C27H46N2O2 |
Molecular Weight | 430.7 g/mol |
IUPAC Name | (3S,8R,9S,10S,13R,14S,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethylspiro[1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-7,3'-diazirine]-3-ol |
Standard InChI | InChI=1S/C27H46N2O2/c1-17(7-6-12-24(2,3)31)20-8-9-21-23-22(11-14-26(20,21)5)25(4)13-10-19(30)15-18(25)16-27(23)28-29-27/h17-23,30-31H,6-16H2,1-5H3/t17-,18?,19+,20-,21+,22+,23+,25+,26-/m1/s1 |
Standard InChIKey | BZEZIWPLZKOHDZ-GAUYASFCSA-N |
Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C4(CC5[C@@]3(CC[C@@H](C5)O)C)N=N4)C |
SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCC3C2C4(CC5C3(CCC(C5)O)C)N=N4)C |
Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCC3C2C4(CC5C3(CCC(C5)O)C)N=N4)C |
Synonyms | 7,7'-azocholestane-25-diol 7,7'-azocholestane-3 beta-25-diol |
PubChem Compound | 196687 |
Last Modified | Nov 11 2021 |
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